Cas no 2172179-02-9 (2-(1-amino-3-methylbutyl)-4-butylphenol)

• Product Name: 2-(1-amino-3-methylbutyl)-4-butylphenol
• CAS No: 2172179-02-9
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 5938783
• PubChem ID: 165518744
• Update Time: 2025-06-03

2-(1-amino-3-methylbutyl)-4-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methylbutyl)-4-butylphenol
• 2172179-02-9
• EN300-1277271

• Inchi： 1S/C15H25NO/c1-4-5-6-12-7-8-15(17)13(10-12)14(16)9-11(2)3/h7-8,10-11,14,17H,4-6,9,16H2,1-3H3
• InChI Key： PYHMGAHFALKNDN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CCCC)C=C1C(CC(C)C)N

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3-methylbutyl)-4-butylphenol

2-(1-Amino-3-Methylbutyl)-4-Butylphenol: A Comprehensive Overview

2-(1-Amino-3-Methylbutyl)-4-butylphenol (CAS No. 2172179-02-9) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound, characterized by its phenolic group and substituted alkyl chains, exhibits interesting chemical properties that make it a valuable component in both academic research and industrial applications.

The molecular structure of 2-(1-amino-3-methylbutyl)-4-butylphenol consists of a phenol ring with two substituents: a 1-amino-3-methylbutyl group at the 2-position and a butyl group at the 4-position. This arrangement not only imparts stability to the molecule but also enhances its reactivity under specific conditions. The presence of the amino group (-NH₂) introduces nucleophilic properties, while the phenolic hydroxyl group (-OH) contributes to hydrogen bonding capabilities, making this compound suitable for various chemical reactions such as condensation, substitution, and addition.

Recent studies have highlighted the potential of 2-(1-amino-3-methylbutyl)-4-butylphenol in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and composites. For instance, its ability to undergo polymerization under controlled conditions has led to the development of novel materials with enhanced mechanical and thermal properties. These materials are being considered for applications in aerospace, automotive industries, and electronics due to their lightweight and high-strength characteristics.

In addition to its role in materials science, 2-(1-amino-3-methylbutyl)-4-butylphenol has shown promise in pharmaceutical research. Its structure allows for the creation of bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Preclinical studies suggest that these derivatives could be effective in treating conditions such as arthritis and neurodegenerative diseases, although further research is needed to confirm these findings.

The synthesis of 2-(1-amino-3-methylbutyl)-4-butylphenol involves a multi-step process that typically begins with the preparation of the phenol derivative followed by substitution reactions to introduce the amino and butyl groups. Recent advancements in catalytic techniques have made this synthesis more efficient, reducing production costs and improving yield rates. These improvements have facilitated large-scale production, making the compound more accessible for both research and commercial purposes.

From an environmental perspective, 2-(1-amino-3-methylbutyl)-4-butylphenol has been studied for its biodegradability and toxicity profile. Initial assessments indicate that it is moderately biodegradable under aerobic conditions, which is a positive attribute considering its potential widespread use. However, further studies are required to fully understand its impact on aquatic ecosystems and terrestrial environments.

In conclusion, 2-(1-amino-3-methylbutyl)-4-butylphenol (CAS No. 2172179-02-9) is a compound with a rich structural diversity that offers numerous opportunities for innovation across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological developments. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.